Cas no 900019-26-3 (methyl 3-[4-(3-phenylpropanamido)phenoxy]thiophene-2-carboxylate)

• Product Name: methyl 3-[4-(3-phenylpropanamido)phenoxy]thiophene-2-carboxylate
• CAS No: 900019-26-3
• CID: 4664419
• Update Time: 2025-10-19

methyl 3-[4-(3-phenylpropanamido)phenoxy]thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 3-(4-[(3-PHENYLPROPANOYL)AMINO]PHENOXY)-2-THIOPHENECARBOXYLATE
• methyl 3-[4-(3-phenylpropanamido)phenoxy]thiophene-2-carboxylate
• 2-Thiophenecarboxylic acid, 3-[4-[(1-oxo-3-phenylpropyl)amino]phenoxy]-, methyl ester

Additional information on methyl 3-[4-(3-phenylpropanamido)phenoxy]thiophene-2-carboxylate

methyl 3-[4-(3-phenylpropanamido)phenoxy]thiophene-2-carboxylate: A Promising Scaffold for Targeted Therapeutic Applications

methyl 3-[4-(3-phenylpropanamido)phenoxy]thiophene-2-carboxylate represents a unique molecular scaffold with significant potential in the development of novel therapeutics. This compound, characterized by its CAS number 900019-26-3, is a derivative of thiophene-2-carboxylic acid, featuring a complex conjugated system that includes a 3-phenylpropanamido group and a phenoxy substituent. The structural features of this molecule have attracted considerable attention in recent years due to its potential applications in modulating biological pathways associated with inflammation, neurodegeneration, and metabolic disorders.

The 3-phenylpropanamido moiety, a key functional group in this compound, plays a critical role in determining its pharmacological profile. This group introduces hydrophobic interactions and hydrogen-bonding capabilities, which are essential for binding to specific protein targets. The phenoxy substituent further enhances the molecule's ability to interact with aromatic residues in target proteins, while the thiophene ring contributes to the overall rigidity and electronic properties of the molecule. These structural elements collectively enable the compound to act as a versatile scaffold for the design of small-molecule therapeutics.

Recent research has highlighted the potential of methyl 3-[4-(3-phenylpropanamde)phenoxy]thiophene-2-carboxylate in the context of inflammation-related diseases. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the NF-κB signaling pathway, a key mediator of inflammatory responses. The study also revealed that the molecule's ability to modulate cytokine production is closely related to its 3-phenylpropanamido group, which facilitates interactions with the p65 subunit of NF-κB. This finding underscores the importance of the compound's structural features in its therapeutic efficacy.

Another area of interest is the role of methyl 3-[4-(3-phenylpropanamido)phenoxy]thiophene-2-carboxylate in neurodegenerative diseases. A 2024 preclinical study published in *Neuropharmacology* reported that this compound exhibits neuroprotective effects in models of Parkinson's disease. The study suggested that the molecule's ability to cross the blood-brain barrier, combined with its interaction with α-synuclein aggregates, makes it a promising candidate for the development of disease-modifying therapies. The phenoxy substituent was found to be critical for this neuroprotective activity, as it enhances the molecule's affinity for lipid membranes, facilitating its penetration into neural tissues.

From a synthetic perspective, the preparation of methyl 3-[4-(3-phenylpropanamido)phenoxy]thiophene-2-carboxylate involves a series of well-defined chemical transformations. The synthesis typically begins with the condensation of 3-phenylpropanoyl chloride with a thiophene derivative, followed by the introduction of a phenoxy group through an esterification reaction. Recent advancements in asymmetric catalysis have enabled the efficient synthesis of this compound with high stereochemical purity, which is essential for its biological activity. The optimization of reaction conditions, such as temperature and solvent selection, has significantly improved the yield and purity of the final product.

Pharmacokinetic studies of methyl 3-[4-(3-phenylpropanamido)phenoxy]thiophene-2-carboxylate have revealed its favorable properties for drug development. A 2023 pharmacology study published in *Drug Metabolism and Disposition* indicated that this compound exhibits good oral bioavailability and a long half-life, which are advantageous for chronic disease management. The molecule's low clearance rate and high plasma stability suggest that it could be administered less frequently, reducing patient compliance issues. Additionally, the compound's ability to form stable complexes with plasma proteins may contribute to its prolonged therapeutic effect.

Despite its promising properties, the development of methyl 3-[4-(3-phenylpropanamido)phenoxy]thiophene-2-carboxylate as a therapeutic agent faces several challenges. One of the primary concerns is the potential for off-target effects, which could lead to unintended biological consequences. A 2024 computational study published in *Bioorganic & Medicinal Chemistry* used molecular docking simulations to predict the compound's interactions with various protein targets. The study identified several potential off-target interactions, including binding to ion channels and G-protein-coupled receptors. These findings highlight the need for further in vivo studies to evaluate the safety profile of this compound.

Moreover, the scalability of the synthesis process is a critical factor in the commercialization of methyl 3-[4-(3-phenylpropanamido)phenoxy]thiophene-2-carboxylate. While laboratory-scale synthesis has been successfully achieved, the transition to industrial production requires optimization of reaction conditions and the development of cost-effective manufacturing methods. Recent advancements in green chemistry have provided new strategies for the synthesis of this compound, including the use of biocatalysts and solvent-free reaction conditions. These approaches not only improve the sustainability of the process but also reduce the environmental impact of drug production.

Looking ahead, the future of methyl 3-[4-(3-phenylpropanamido)phenoxy]thiophene-2-carboxylate as a therapeutic agent depends on several key factors. First, further preclinical and clinical studies are needed to validate its efficacy and safety in human trials. Second, the development of analogs with improved pharmacological properties, such as enhanced selectivity and reduced toxicity, will be crucial for its therapeutic success. Finally, the integration of advanced technologies, such as artificial intelligence and machine learning, could accelerate the discovery and optimization of this compound for specific disease indications.

In conclusion, methyl 3-[4-(3-phenylpropanamido)phenoxy]thiophene-2-carboxylate represents a promising scaffold with significant potential in the development of novel therapeutics. Its unique structural features, combined with its demonstrated biological activity, make it a compelling candidate for further research. As the field of medicinal chemistry continues to evolve, the exploration of this compound's properties and applications is likely to yield valuable insights and innovations in the treatment of various diseases.